Cas no 88351-08-0 (2-Butenoic acid, 3-[(diphenoxyphosphinyl)thio]-, ethyl ester)

• Product name: 2-Butenoic acid, 3-[(diphenoxyphosphinyl)thio]-, ethyl ester
• CAS No: 88351-08-0
• MF: C₁₈H₁₉O₅PS
• MW: 378.37922501564
• CID: 635915
• PubChem ID: 625313

2-Butenoic acid, 3-[(diphenoxyphosphinyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[(diphenoxyphosphinyl)thio]-, ethyl ester
• ethyl 3-diphenoxyphosphorylsulfanylbut-2-enoate
• DTXSID70347737
• 88351-08-0

• Inchi： InChI=1S/C18H19O5PS/c1-3-21-18(19)14-15(2)25-24(20,22-16-10-6-4-7-11-16)23-17-12-8-5-9-13-17/h4-14H,3H2,1-2H3
• InChI Key： OYUAWWJTKAXTEU-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(C)SP(=O)(OC1=CC=CC=C1)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 378.06908187g/mol
• Monoisotopic Mass: 378.06908187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 87.1Ų